10Z-Hymenialdisine
10Z-Hymenialdisine
Pan kinase inhibitor (IC50 values are 6, 10, 22, 28, 35, 40, 70, 80, 100, 470, 500, 600, 700 and 700 nM for MEK1, GSK-3β, Cdk1/cyclin B, Cdk5/p25, CK1, Cdk2/cyclin A, Cdk2/cyclin E, ASK-γ, Cdk3/cyclin E, Erk1, PKCγ, Cdk4/cyclin D1, Cdk6/cyclin D2 and PKCα respectively.) Inhibits NF-κB activation and blocks IL-8 production in U937 cells (IC50 values are 1-2 and 0.34-0.48 μM respectively).
Brand Name:
Vulcanchem
CAS No.:
82005-12-7
VCID:
VC0004372
InChI:
InChI=1S/C11H10BrN5O2/c12-6-3-5-4(7-10(19)17-11(13)16-7)1-2-14-9(18)8(5)15-6/h3,15H,1-2H2,(H,14,18)(H3,13,16,17,19)/b7-4+
SMILES:
C1CNC(=O)C2=C(C1=C3C(=O)N=C(N3)N)C=C(N2)Br
Molecular Formula:
C₁₁H₁₀BrN₅O₂
Molecular Weight:
324.13 g/mol
10Z-Hymenialdisine
CAS No.: 82005-12-7
Inhibitors
VCID: VC0004372
Molecular Formula: C₁₁H₁₀BrN₅O₂
Molecular Weight: 324.13 g/mol
| CAS No. | 82005-12-7 |
|---|---|
| Product Name | 10Z-Hymenialdisine |
| Molecular Formula | C₁₁H₁₀BrN₅O₂ |
| Molecular Weight | 324.13 g/mol |
| IUPAC Name | (4E)-4-(2-amino-4-oxo-1H-imidazol-5-ylidene)-2-bromo-1,5,6,7-tetrahydropyrrolo[2,3-c]azepin-8-one |
| Standard InChI | InChI=1S/C11H10BrN5O2/c12-6-3-5-4(7-10(19)17-11(13)16-7)1-2-14-9(18)8(5)15-6/h3,15H,1-2H2,(H,14,18)(H3,13,16,17,19)/b7-4+ |
| Standard InChIKey | ATBAETXFFCOZOY-QPJJXVBHSA-N |
| Isomeric SMILES | C\1CNC(=O)C2=C(/C1=C/3\C(=O)N=C(N3)N)C=C(N2)Br |
| SMILES | C1CNC(=O)C2=C(C1=C3C(=O)N=C(N3)N)C=C(N2)Br |
| Canonical SMILES | C1CNC(=O)C2=C(C1=C3C(=O)N=C(N3)N)C=C(N2)Br |
| Appearance | Assay:≥97%A yellow oil |
| Description | Pan kinase inhibitor (IC50 values are 6, 10, 22, 28, 35, 40, 70, 80, 100, 470, 500, 600, 700 and 700 nM for MEK1, GSK-3β, Cdk1/cyclin B, Cdk5/p25, CK1, Cdk2/cyclin A, Cdk2/cyclin E, ASK-γ, Cdk3/cyclin E, Erk1, PKCγ, Cdk4/cyclin D1, Cdk6/cyclin D2 and PKCα respectively.) Inhibits NF-κB activation and blocks IL-8 production in U937 cells (IC50 values are 1-2 and 0.34-0.48 μM respectively). |
| Synonyms | Alternative Name: SK&F 108752 |
| PubChem Compound | 3036831 |
| Last Modified | Nov 14 2021 |
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